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Compound of Interest

Compound Name: Florfenicol amine (hydrochloride)

Cat. No.: B8802616 Get Quote

This application note describes a robust and reliable method for the quantification of florfenicol

amine in bovine milk using High-Performance Liquid Chromatography (HPLC) with Ultraviolet

(UV) detection. Florfenicol is a broad-spectrum antibiotic used in veterinary medicine. Its use in

lactating animals is often restricted, necessitating sensitive methods to monitor for potential

residues in milk. The primary metabolite and marker residue for florfenicol is florfenicol amine.

This protocol outlines the sample preparation, including a hydrolysis step to convert florfenicol

to florfenicol amine, followed by extraction and chromatographic analysis.

Experimental Protocol
Sample Preparation
The sample preparation involves an acid-catalyzed hydrolysis to convert florfenicol and its

metabolites to florfenicol amine, followed by an extraction procedure.

a. Hydrolysis:

Pipette 5.0 mL of a milk sample into a 50 mL screw-capped centrifuge tube.

Add 8 mL of 6N Hydrochloric acid (HCl) to the tube.[1]

Cap the tube tightly and vortex for 1 minute at a high setting.[1]

Place the tube in a shaking water bath maintained at 95-100°C for 2 hours to facilitate

hydrolysis.[1]
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Cool the sample to room temperature.

Adjust the pH to ≥12.5 by adding approximately 5 mL of 30% (w/v) sodium hydroxide

(NaOH).[2]

b. Extraction (Dispersive Liquid-Liquid Microextraction - DLLME):

To the hydrolyzed and pH-adjusted sample, add 10 mL of acetonitrile as a deproteinizing and

disperser solvent.[3]

Vortex vigorously for 5 minutes, then centrifuge at 9000 rpm for 5 minutes to precipitate

proteins.

Transfer 1.0 mL of the acetonitrile supernatant (which now contains the florfenicol amine)

into a clean centrifuge tube.

Add 0.4 mL of chloroform (extraction solvent) to the 1.0 mL supernatant.

Quickly inject this mixture into 1.0 mL of deionized water in a separate tube to form a cloudy

solution.

Centrifuge for 5 minutes at high speed to separate the chloroform phase (containing the

analyte) at the bottom of the tube.

Carefully remove the upper aqueous and acetonitrile layers.

Evaporate the chloroform extract to dryness under a gentle stream of nitrogen.

Reconstitute the residue in 1.0 mL of the HPLC mobile phase.

Filter the reconstituted sample through a 0.2 µm syringe filter into an HPLC vial.

HPLC-UV Conditions
The chromatographic separation is achieved using a reversed-phase C18 column.

HPLC System: An HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
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Mobile Phase: A mixture of acetonitrile and water (25:75 v/v).

Flow Rate: 1.2 mL/min.

Injection Volume: 100 µL.

Column Temperature: 40°C.

UV Detection Wavelength: 224 nm.

Quantification
A standard curve is generated by preparing a series of known concentrations of florfenicol

amine standard in the mobile phase. The concentration of florfenicol amine in the milk samples

is determined by comparing the peak area of the analyte with the standard curve.

Quantitative Data Summary
The following table summarizes the performance characteristics of a similar HPLC-UV method

for florfenicol determination in milk using DLLME.

Parameter Value

Linearity Range 0.02 - 0.85 µg/L

Correlation Coefficient (R²) > 0.999

Limit of Detection (LOD) 12.2 µg/kg

Limit of Quantification (LOQ) Not explicitly stated, but typically 3x LOD

Recovery 69.1 - 79.4%

Relative Standard Deviation (RSD) < 15%

Experimental Workflow Diagram
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Workflow for Florfenicol Amine Detection in Milk

Sample Preparation

HPLC-UV Analysis

Data Analysis

5 mL Milk Sample

Acid Hydrolysis (HCl, 95-100°C)

pH Adjustment (NaOH)

Deproteinization (Acetonitrile)

DLLME (Chloroform)

Evaporation to Dryness

Reconstitution in Mobile Phase

0.2 µm Filtration

HPLC Injection (100 µL)

C18 Column Separation

UV Detection at 224 nm

Peak Area Integration

Quantification via Standard Curve

Click to download full resolution via product page

Caption: Workflow for the determination of florfenicol amine in milk by HPLC-UV.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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